Cas no 152382-32-6 (Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI))

Carbonimidodithioic acid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI) is a specialized organosulfur compound with applications in chemical synthesis and agrochemical research. Its unique structure, featuring a cyano group and a sterically hindered aromatic ester, contributes to its reactivity as an intermediate in the preparation of thiourea derivatives and other sulfur-containing compounds. The compound's stability under controlled conditions and selective reactivity make it valuable for fine chemical manufacturing. Its trimethylphenyl moiety enhances solubility in organic solvents, facilitating its use in homogeneous reaction systems. Careful handling is advised due to potential sensitivity to moisture and strong bases.
Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI) structure
152382-32-6 structure
Product Name:Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI)
CAS No:152382-32-6
MF:C12H14N2S2
MW:250.382959842682
CID:99272
PubChem ID:26597896
Update Time:2025-06-03

Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI)
    • [methylsulfanyl-(2,4,6-trimethylphenyl)sulfanylmethylidene]cyanamide
    • METHYL (2,4,6-TRIMETHYLPHENYL) CYANOCARBONIMIDO-DITHIOATE
    • (E)-[methylsulfanyl-(2,4,6-trimethylphenyl)sulfanyl-methylene]cyanamide
    • Methyl (2,4,6-trimethylphenyl) cyanocarbonimido-
    • A809301
    • Methyl(2,4,6-trimethylphenyl)cyanocarbonimido-dithioate
    • Mesityl methyl (E)-cyanocarbonimidodithioate
    • Mesityl methyl cyanocarbonimidodithioate
    • Methyl (2,4,6-trimethylphenyl) cyanocarbonimidodithioate
    • Methyl 2,4,6-trimethylphenyl cyanocarbonodithioimidate
    • MFCD09877758
    • J-008917
    • 152382-32-6
    • DTXSID60650207
    • Mesityl methyl cyanocarbonodithioimidate
    • DB-255120
    • MDL: MFCD09877758
    • Inchi: 1S/C12H14N2S2/c1-8-5-9(2)11(10(3)6-8)16-12(15-4)14-7-13/h5-6H,1-4H3/b14-12+
    • InChI Key: KXLCQFVJJJDPNN-WYMLVPIESA-N
    • SMILES: S(/C(=N/C#N)/SC)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 250.05984080g/mol
  • Monoisotopic Mass: 250.05984080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 86.8Ų

Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI) Pricemore >>

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Additional information on Carbonimidodithioicacid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI)

Carbonimidodithioic Acid, Cyano-, Methyl 2,4,6-Trimethylphenyl Ester (9CI)

The compound with CAS No. 152382-32-6, known as Carbonimidodithioic acid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI), is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its influence on chemical synthesis pathways.

Carbonimidodithioic acid derivatives have been extensively researched for their ability to act as versatile building blocks in organic synthesis. The presence of the cyano group and the methyl 2,4,6-trimethylphenyl ester moiety introduces a level of complexity and functionality that makes this compound particularly interesting. The dithioic acid structure is known for its reactivity in nucleophilic substitutions and additions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure of Carbonimidodithioic acid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI). Quantum mechanical calculations have revealed that the compound exhibits a unique distribution of electron density, which significantly influences its reactivity. This insight has been instrumental in designing more efficient synthetic routes for this compound.

The synthesis of CAS No. 152382-32-6 involves a multi-step process that typically begins with the preparation of the corresponding dithioic acid derivative. The introduction of the cyano group and the methyl ester is achieved through carefully controlled reactions that ensure high yields and purity. The use of modern catalytic systems has further enhanced the efficiency of these reactions, making large-scale production feasible.

In terms of applications, Carbonimidodithioic acid derivatives have found utility in the pharmaceutical industry as intermediates in drug discovery programs. Their ability to form stable complexes with metal ions has also made them candidates for use in coordination chemistry and catalysis. Additionally, recent studies have explored their potential as precursors for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers.

The environmental impact of synthesizing and using CAS No. 152382-32-6 has also been a topic of interest. Researchers have developed greener synthetic methods that minimize waste and reduce energy consumption. These efforts align with the growing demand for sustainable chemical practices in the industry.

In conclusion, Carbonimidodithioic acid, cyano-, methyl 2,4,6-trimethylphenyl ester (9CI) is a compound with significant potential across multiple disciplines. Its unique chemical properties and versatile functionality continue to drive innovative research and development efforts. As our understanding of this compound deepens, it is likely to play an even more prominent role in advancing modern chemistry.

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